Cas no 13389-61-2 (Pyridine, 2-(5-phenyl-1,2,4-oxadiazol-3-yl)-)

Pyridine, 2-(5-phenyl-1,2,4-oxadiazol-3-yl)- structure
13389-61-2 structure
Product Name:Pyridine, 2-(5-phenyl-1,2,4-oxadiazol-3-yl)-
CAS No:13389-61-2
MF:C13H9N3O
MW:223.230062246323
CID:1242792
PubChem ID:763880
Update Time:2025-04-20

Pyridine, 2-(5-phenyl-1,2,4-oxadiazol-3-yl)- Chemical and Physical Properties

Names and Identifiers

    • Pyridine, 2-(5-phenyl-1,2,4-oxadiazol-3-yl)-
    • 5-phenyl-3-(2-pyridyl)-1,2,4-oxadiazole
    • SMR000116353
    • cid_763880
    • CS-0337767
    • 8K-368S
    • SCHEMBL5959953
    • 2-(5-Phenyl-[1,2,4]oxadiazol-3-yl)-pyridine
    • 5-phenyl-3-pyridin-2-yl-1,2,4-oxadiazole
    • 2-(5-phenyl-1,2,4-oxadiazol-3-yl)pyridine
    • 13389-61-2
    • 5-Phenyl-3-(pyridin-2-yl)-1,2,4-oxadiazole
    • AKOS000618837
    • STK064282
    • CBMicro_048850
    • 5-phenyl-3-(2-pyridinyl)-1,2,4-oxadiazole
    • CHEMBL1527400
    • MLS000525879
    • BIM-0048786.P001
    • BDBM48220
    • HMS2475D20
    • Inchi: 1S/C13H9N3O/c1-2-6-10(7-3-1)13-15-12(16-17-13)11-8-4-5-9-14-11/h1-9H
    • InChI Key: VMDCHMHYENMYCK-UHFFFAOYSA-N
    • SMILES: O1C(C2C=CC=CC=2)=NC(C2C=CC=CN=2)=N1

Computed Properties

  • Exact Mass: 223.07467
  • Monoisotopic Mass: 223.074561919g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 243
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 51.8Ų

Experimental Properties

  • PSA: 51.81
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